Cas no 2757923-39-8 (8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate)

• Product Name: 8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate
• CAS No: 2757923-39-8
• MF: C₁₆H₁₂BrNO₃S
• MW: 378.240382194519
• CID: 6229113
• PubChem ID: 165979744
• Update Time: 2025-06-09

8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• EN300-37153363
• 2757923-39-8
• 8-bromoquinolin-3-yl 4-methylbenzene-1-sulfonate
• 8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H12BrNO3S/c1-11-5-7-14(8-6-11)22(19,20)21-13-9-12-3-2-4-15(17)16(12)18-10-13/h2-10H,1H3
• InChI Key： VIDVMOGLOJTSMV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC(=CN=C21)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 376.97213g/mol
• Monoisotopic Mass: 376.97213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.6Ų

Additional information on 8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate

Comprehensive Overview of 8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757923-39-8)

8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate (CAS No. 2757923-39-8) is a high-value organobromine compound with a unique molecular structure combining a quinoline core and a tosylate functional group. This compound has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The presence of the bromine atom at the 8-position of the quinoline ring enhances its utility as a key intermediate in cross-coupling reactions, while the 4-methylbenzenesulfonate moiety improves solubility and stability under various conditions.

Recent studies highlight the growing demand for 8-Bromoquinolin-3-yl derivatives in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are increasingly focusing on its role in catalysis and organic synthesis, aligning with trends in sustainable chemistry. The compound’s structural tunability makes it a candidate for designing fluorescent probes and electronic materials, addressing emerging needs in bioimaging and optoelectronics.

From an industrial perspective, CAS No. 2757923-39-8 is synthesized through optimized sulfonylation and bromination protocols, ensuring high purity (>98%) for research applications. Analytical techniques like HPLC and NMR are critical for quality control. Environmental and safety assessments confirm its compliance with REACH regulations, emphasizing low ecotoxicity—a key concern for modern green chemistry initiatives.

Frequently searched questions include: "What are the applications of 8-Bromoquinolin-3-yl sulfonates?" and "How does CAS 2757923-39-8 compare to other quinoline-based intermediates?". These reflect user interest in its structure-activity relationships and commercial availability. The compound’s compatibility with Pd-catalyzed reactions (e.g., Suzuki-Miyaura coupling) further positions it as a staple in medicinal chemistry workflows.

In summary, 8-Bromoquinolin-3-yl 4-methylbenzene-1-sulfonate represents a convergence of synthetic utility and multidisciplinary applicability. Its relevance to high-throughput screening and materials engineering ensures sustained interest, while rigorous characterization data supports its adoption in cutting-edge research.